(S)-2-amino-6-ethoxy-4,6-dioxohexanoic acid

• IUPAC Name: (2S)-2-amino-6-ethoxy-4,6-dioxohexanoic acid
• InChI: InChI=1S/C8H13NO5/c1-2-14-7(11)4-5(10)3-6(9)8(12)13/h6H,2-4,9H2,1H3,(H,12,13)/t6-/m0/s1
• InChI Key: WZHZUMPALRCJGB-LURJTMIESA-N
• Canonical SMILES: CCOC(=O)CC(=O)CC(C(=O)O)N
• Isomeric SMILES: CCOC(=O)CC(=O)C[C@@H](C(=O)O)N
• Molecular Formula: C8H13NO5
• Molecular Weight: 203.19 g/mol

Description

(S)-2-amino-6-ethoxy-4,6-dioxohexanoic acid, also known as AEDH, is a synthetic amino acid derivative that has gained attention in the field of scientific research due to its potential therapeutic applications. This compound has been shown to exhibit various biochemical and physiological effects, making it a promising candidate for future research.

Mechanism of Action

The mechanism of action of (S)-2-amino-6-ethoxy-4,6-dioxohexanoic acid is not fully understood. However, it has been suggested that this compound may act as an inhibitor of the enzyme glutamate dehydrogenase, which is involved in the metabolism of glutamate in the brain. By inhibiting this enzyme, this compound may help to reduce the levels of glutamate in the brain, which can be neurotoxic in high concentrations.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines such as TNF-alpha and IL-6, indicating its potential as an anti-inflammatory agent. Additionally, this compound has been shown to reduce oxidative stress and increase the levels of antioxidants in the brain, indicating its potential as a neuroprotective agent.

Advantages and Limitations for Lab Experiments

One advantage of (S)-2-amino-6-ethoxy-4,6-dioxohexanoic acid is its high purity, which makes it suitable for use in lab experiments. Additionally, this compound is stable under a wide range of conditions, making it easy to handle and store. However, one limitation of this compound is its relatively high cost, which may limit its use in large-scale experiments.

Future Directions

There are many potential future directions for research on (S)-2-amino-6-ethoxy-4,6-dioxohexanoic acid. One area of interest is the development of this compound-based drugs for the treatment of inflammatory and neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various biological systems. Finally, the potential use of this compound as a biomarker for certain diseases should also be explored.

Scientific Research Applications

(S)-2-amino-6-ethoxy-4,6-dioxohexanoic acid has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, this compound has been found to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.